Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate

• IUPAC Name: methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate
• InChI: InChI=1S/C17H16N2O3/c1-11-3-4-12-6-8-19(15(12)9-11)16(20)13-5-7-18-14(10-13)17(21)22-2/h3-5,7,9-10H,6,8H2,1-2H3
• InChI Key: NQHLOXPXIRGBGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CCN2C(=O)C3=CC(=NC=C3)C(=O)OC)C=C1
• Molecular Formula: C17H16N2O3
• Molecular Weight: 296.32 g/mol

Description

Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate, also known as MDIPC, is a chemical compound that has been studied for its potential use in scientific research. MDIPC belongs to the class of pyridine-based compounds and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate is not fully understood, but it is believed to act as a modulator of the cholinergic system. It has been shown to increase acetylcholine levels in the brain, which can enhance cognitive function. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase acetylcholine levels in the brain, which can enhance cognitive function. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate in lab experiments is its potential neuroprotective effects. It has been shown to protect against oxidative stress and inflammation, which are important factors in neurodegenerative diseases. Additionally, this compound has been shown to enhance cognitive function, which may be useful in studying learning and memory. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may make it difficult to use in certain assays.

Future Directions

There are several future directions for research on Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate. One area of research could be to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another area of research could be to investigate its mechanism of action in more detail. Additionally, further studies could be conducted to investigate its potential use in enhancing cognitive function.

Synthesis Methods

The synthesis of Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate involves a multi-step process that requires the use of various reagents and solvents. The starting material for the synthesis is 2-acetylpyridine, which is reacted with methylamine to form the corresponding imine. The imine is then reduced with sodium borohydride to give the corresponding amine. The amine is then reacted with 6-methyl-2,3-dihydroindole-1-carbonyl chloride to form this compound.

Scientific Research Applications

Methyl 4-(6-methyl-2,3-dihydroindole-1-carbonyl)pyridine-2-carboxylate has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and can enhance cognitive function. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.